3-[3-Oxo-4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 3-[3-oxo-4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C16H12F3N5O/c17-16(18,19)14-8-11(3-5-22-14)24-7-6-23(10-15(24)25)13-2-1-4-21-12(13)9-20/h1-5,8H,6-7,10H2
• InChI Key: HLUMMFNFGUCFOW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C2=C(N=CC=C2)C#N)C3=CC(=NC=C3)C(F)(F)F
• Molecular Formula: C16H12F3N5O
• Molecular Weight: 347.29 g/mol

Description

3-[3-Oxo-4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl]pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C16H12F3N5O and its molecular weight is 347.301. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition in Cancer Treatment

Investigations into the metabolism and disposition of compounds structurally related to "3-[3-Oxo-4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl]pyridine-2-carbonitrile" have provided insights into their potential applications in cancer treatment. For instance, the metabolism and disposition of BMS-690514, an inhibitor targeting epidermal growth factor and vascular endothelial growth factor receptors, demonstrate the compound's extensive metabolism and potential in treating non-small-cell lung cancer and metastatic breast cancer (L. Christopher et al., 2010).

Role in HIV-1 Protease Inhibition

Another research area involves the study of metabolites of L-735,524, a potent HIV-1 protease inhibitor, highlighting the metabolic pathways and potential effectiveness of related compounds in treating HIV (S. Balani et al., 1995).

Understanding Brain Receptor Occupancy

Research on the 5-HT1A receptor radioligand, [O-methyl-11C]WAY-100635, and its metabolites, has contributed to a better understanding of brain receptor occupancy and the development of novel drugs for treating anxiety and mood disorders (S. Osman et al., 1996).

Insights into Drug Metabolism and Toxicity

Studies have also focused on the metabolism and potential toxicity of compounds, providing critical information for the safe development and use of new pharmaceuticals. For example, the metabolism and disposition of venetoclax, a B-cell lymphoma-2 inhibitor, underline the importance of understanding metabolic pathways to predict and manage drug-related toxicities (Hong Liu et al., 2017).

Exploration of Party Pill Drugs

Research into the subjective effects of piperazine derivatives, such as BZP and TFMPP, used as 'party pills', has provided insights into their psychoactive properties and potential risks, contributing to the broader understanding of recreational drug use and its implications (Joanne C Lin et al., 2011).

Mechanism of Action

Mode of Action

The exact mode of action of the compound is currently unknown. Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability and therapeutic potential .